5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide

• IUPAC Name: 5-ethyl-N-[(E)-pyridin-3-ylmethylideneamino]thiophene-2-carboxamide
• InChI: InChI=1S/C13H13N3OS/c1-2-11-5-6-12(18-11)13(17)16-15-9-10-4-3-7-14-8-10/h3-9H,2H2,1H3,(H,16,17)/b15-9+
• InChI Key: ZDUWVGCEWUJMJP-OQLLNIDSSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NN=CC2=CN=CC=C2
• Isomeric SMILES: CCC1=CC=C(S1)C(=O)N/N=C/C2=CN=CC=C2
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide, also known as EPTC, is a pre-emergent herbicide that is widely used in agriculture to control weeds. It belongs to the thiocarbamate family of herbicides and is known for its effectiveness in controlling annual grasses and broadleaf weeds.

Mechanism of Action

5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide works by inhibiting the activity of the enzyme acetaldehyde dehydrogenase, which is essential for the metabolism of certain amino acids in plants. This leads to the accumulation of toxic levels of acetaldehyde, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide has been found to have minimal impact on non-target organisms, including humans and animals. However, it can be toxic to aquatic organisms if it enters water bodies through runoff or spray drift.

Advantages and Limitations for Lab Experiments

5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. However, its effectiveness can be affected by factors such as soil type, temperature, and moisture content. In addition, 5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide has a relatively short residual activity, which means that it needs to be reapplied frequently to maintain weed control.

Future Directions

There is ongoing research to develop new formulations of 5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide that are more effective and have a longer residual activity. In addition, researchers are exploring the use of 5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide in combination with other herbicides to improve weed control and reduce the risk of herbicide resistance. Finally, there is interest in exploring the potential use of 5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide in non-agricultural settings, such as in the control of invasive plant species in natural ecosystems.

Synthesis Methods

The synthesis of 5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide involves the reaction of 3-pyridinecarboxaldehyde with 5-ethyl-2-thiophenecarbohydrazide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

5-ethyl-N'-(3-pyridinylmethylene)-2-thiophenecarbohydrazide has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of weeds. It is commonly used in corn, soybean, and potato crops to control weeds such as foxtails, crabgrass, and pigweeds.